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Compound of Interest

Compound Name: 2,6-Dibromobenzonitrile

Cat. No.: B1367187 Get Quote

An In-depth Technical Guide on 2,6-Dibromobenzonitrile

This technical guide provides essential physicochemical data for 2,6-Dibromobenzonitrile, a

compound of interest for researchers, scientists, and professionals in drug development and

fine chemical synthesis.

Core Properties of 2,6-Dibromobenzonitrile
2,6-Dibromobenzonitrile is an aromatic compound categorized under benzene derivatives

and serves as a significant intermediate in various chemical syntheses.[1][2] Its precise

molecular characteristics are fundamental for stoichiometric calculations, analytical method

development, and molecular modeling.

Molecular Formula and Weight
The fundamental identity of a chemical compound is established by its molecular formula and

molecular weight. For 2,6-Dibromobenzonitrile, these values have been determined and are

presented below.

Property Value

Molecular Formula C7H3Br2N

Molecular Weight 260.91 g/mol
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This data is corroborated by multiple sources, ensuring a high degree of accuracy for

experimental and theoretical applications.[1][3][4][5]
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Figure 1. Logical relationship of 2,6-Dibromobenzonitrile's core properties.

Experimental Protocols
The determination of the molecular weight and formula of 2,6-Dibromobenzonitrile is typically

achieved through standard analytical chemistry techniques.

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is employed to

determine the exact mass of the molecule, which can be used to confirm the elemental

composition and thus the molecular formula.

Elemental Analysis: This method provides the percentage composition of individual elements

(Carbon, Hydrogen, Nitrogen, Bromine) in the compound. These percentages are used to

derive the empirical formula, which for most molecules of this size is the same as the

molecular formula.

Nuclear Magnetic Resonance (NMR) Spectroscopy: While primarily used for structural

elucidation, ¹H and ¹³C NMR can confirm the number of hydrogen and carbon atoms,

respectively, consistent with the proposed formula.
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Detailed standard operating procedures for these well-established techniques are widely

available in analytical chemistry literature and are considered routine characterization methods.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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